Cas no 338966-27-1 (N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide)
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-ACETYLPHENYL)-4-FLUOROBENZENESULFONAMIDE
- N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide
- Benzenesulfonamide, N-(3-acetylphenyl)-4-fluoro-
-
- MDL: MFCD00664899
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300479-500 mg |
N-(3-Acetylphenyl)-4-fluorobenzenesulfonamide; . |
338966-27-1 | 500mg |
€678.60 | 2023-06-21 | ||
| abcr | AB300479-1 g |
N-(3-Acetylphenyl)-4-fluorobenzenesulfonamide; . |
338966-27-1 | 1g |
€1312.80 | 2023-06-21 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00933214-1g |
N-(3-Acetylphenyl)-4-fluorobenzene-1-sulfonamide |
338966-27-1 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| abcr | AB300479-500mg |
N-(3-Acetylphenyl)-4-fluorobenzenesulfonamide; . |
338966-27-1 | 500mg |
€678.60 | 2025-03-19 | ||
| abcr | AB300479-1g |
N-(3-Acetylphenyl)-4-fluorobenzenesulfonamide; . |
338966-27-1 | 1g |
€1312.80 | 2025-03-19 | ||
| A2B Chem LLC | AI73451-1mg |
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide |
338966-27-1 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI73451-5mg |
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide |
338966-27-1 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI73451-10mg |
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide |
338966-27-1 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI73451-500mg |
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide |
338966-27-1 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI73451-1g |
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide |
338966-27-1 | >90% | 1g |
$1295.00 | 2024-04-20 |
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide
Comprehensive Overview of N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide (CAS No. 338966-27-1): Properties, Applications, and Research Insights
N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide (CAS No. 338966-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative, characterized by the presence of a fluorobenzene ring and an acetylphenyl group, exhibits properties that make it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.
The compound's molecular structure combines a sulfonamide linker with a 4-fluorophenyl moiety, which enhances its stability and bioavailability. This structural configuration is frequently explored in the development of enzyme inhibitors, particularly those targeting carbonic anhydrases and tyrosine kinases, which are critical in conditions like cancer and metabolic disorders. Recent studies highlight its utility in high-throughput screening assays, where its fluorescence properties and solubility profile enable efficient detection and analysis.
In the context of green chemistry, N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide has been investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing catalytic processes to reduce waste and energy consumption during its production. This aligns with the growing demand for eco-friendly chemical synthesis, a topic frequently searched in academic and industrial forums. Additionally, its potential role in photodynamic therapy (PDT) is under exploration, leveraging the fluorobenzene group's ability to act as a photosensitizer.
From a commercial perspective, the compound is listed in catalogs of fine chemical suppliers, often under the long-tail keyword "N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide for research use." Its pricing and availability are influenced by factors like purity (>98%) and scale of procurement. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its quality, addressing a common query among buyers regarding compound characterization.
Emerging trends in AI-driven drug discovery have further amplified interest in this molecule. Computational models predict its interactions with protein targets, reducing experimental costs—a hot topic in cheminformatics discussions. Moreover, its structure-activity relationship (SAR) data is curated in open-access databases, facilitating virtual screening campaigns. Such applications resonate with searches like "sulfonamide-based drug design" or "fluorinated bioactive compounds," reflecting its relevance in modern research.
Safety and handling protocols for CAS No. 338966-27-1 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its material safety data sheet (MSDS) provides detailed guidance on storage (e.g., inert atmosphere, -20°C) and disposal—information often sought by laboratory personnel.
In summary, N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide represents a versatile tool in medicinal chemistry and materials science. Its dual functionality—combining a sulfonamide pharmacophore with a fluorinated aromatic scaffold—positions it at the intersection of innovation and practicality. As research continues to uncover its potential, this compound is poised to remain a focal point in discussions about targeted therapeutics and sustainable chemical development.
338966-27-1 (N-(3-acetylphenyl)-4-fluorobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)